Cas no 2228164-18-7 (O-{2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine)

• Product Name: O-{2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine
• CAS No: 2228164-18-7
• MF: C₁₁H₁₃F₄NO
• MW: 251.220637083054
• CID: 5975234
• PubChem ID: 165641406
• Update Time: 2025-05-21

O-{2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine
• O-{2-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropyl}hydroxylamine
• EN300-1949133
• 2228164-18-7

• Inchi： 1S/C11H13F4NO/c1-10(2,6-17-16)8-4-3-7(12)5-9(8)11(13,14)15/h3-5H,6,16H2,1-2H3
• InChI Key： XSVRHBGXTJDFLD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C)(C)CON)F)(F)F

Computed Properties

• Exact Mass: 251.09332669g/mol
• Monoisotopic Mass: 251.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine

O-{2-4-Fluoro-2-(Trifluoromethyl)Phenyl-2-Methylpropyl}Hydroxylamine: A Comprehensive Overview

The compound with CAS No. 2228164-18-7, commonly referred to as O-{2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is notable for its unique structure, which incorporates a hydroxylamine group attached to a substituted phenyl ring. The phenyl ring itself is further modified with a trifluoromethyl group and a fluorine atom, making it a versatile building block for various applications.

Recent studies have highlighted the potential of O-{2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine in the development of advanced materials. Researchers have demonstrated that the compound's electronic properties, influenced by the electron-withdrawing trifluoromethyl and fluorine substituents, make it an excellent candidate for use in organic electronics. For instance, its ability to act as an electron-deficient aromatic system has been leveraged in the synthesis of novel semiconducting polymers, which exhibit enhanced charge transport properties.

In the realm of pharmacology, this compound has shown promise as a precursor for bioactive molecules. The hydroxylamine group is known to participate in various bioconjugation reactions, making it a valuable intermediate in drug discovery. Recent findings suggest that derivatives of this compound may possess anti-inflammatory and antioxidant properties, opening avenues for its application in therapeutic agents.

The synthesis of O-{2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the hydroxylamine group. The process requires precise control over reaction conditions to ensure high yields and purity, reflecting the compound's complexity.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations. Preliminary studies indicate that its fluorinated substituents may influence its persistence in the environment. However, further research is needed to fully understand its ecological impact and to develop sustainable methods for its production and disposal.

In conclusion, O-{2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern chemistry, offering opportunities for innovation in materials science, pharmacology, and beyond. As research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.